Cas no 21322-94-1 (3-fluorosulfonyl-4-propan-2-ylbenzoic Acid)

3-Fluorosulfonyl-4-propan-2-ylbenzoic acid is a fluorosulfonyl-substituted benzoic acid derivative with potential applications in synthetic organic chemistry and pharmaceutical intermediates. The presence of both the fluorosulfonyl and isopropyl groups on the aromatic ring enhances its reactivity, making it a versatile building block for further functionalization. The fluorosulfonyl moiety is particularly valuable for nucleophilic substitution reactions, while the carboxylic acid group allows for additional derivatization. This compound is useful in the development of specialized reagents or active pharmaceutical ingredients (APIs), where precise structural modifications are required. Its well-defined structure and functional group compatibility contribute to its utility in high-value chemical synthesis.

3-fluorosulfonyl-4-propan-2-ylbenzoic Acid structure

21322-94-1 structure

Product Name:3-fluorosulfonyl-4-propan-2-ylbenzoic Acid

CAS No:21322-94-1

MF:C₁₀H₁₁FO₄S

MW:246.255345582962

CID:911599

PubChem ID:309509

Update Time:2025-06-30

3-fluorosulfonyl-4-propan-2-ylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

- 3-fluorosulfonyl-4-propan-2-ylbenzoic Acid
- EN300-726936
- 3-(Fluorosulfonyl)-4-(propan-2-yl)benzoic acid
- 3-(FLUOROSULFONYL)-4-(1-METHYLETHYL)-BENZOICACID
- NSC 211801
- 21322-94-1
- 3-(FLUOROSULFONYL)-4-(1-METHYLETHYL)-BENZOIC ACID
- DTXSID90309332
- NSC-211801
- NSC211801
- Inchi： 1S/C10H11FO4S/c1-6(2)8-4-3-7(10(12)13)5-9(8)16(11,14)15/h3-6H,1-2H3,(H,12,13)
- InChI Key： SXGLQQOTTKYVKM-UHFFFAOYSA-N
- SMILES： S(C1C=C(C(=O)O)C=CC=1C(C)C)(=O)(=O)F

Computed Properties

Exact Mass: 246.03623
Monoisotopic Mass: 246.03620816g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 358
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 79.8Å²

Experimental Properties

PSA: 71.44

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